Eicosane, 3-cyclohexyl- chemical structure and properties
Eicosane, 3-cyclohexyl- chemical structure and properties
Physicochemical Profiling, Synthesis, and Applications in Lipophilic Formulations[1]
Executive Summary
Eicosane, 3-cyclohexyl- (CAS: 4443-57-6), also known as (3-eicosyl)cyclohexane, is a high-molecular-weight, branched naphthenic hydrocarbon.[1] Unlike its linear counterpart (1-cyclohexyleicosane) or the parent alkane (n-eicosane), the attachment of the cyclohexyl ring at the C3 position of the eicosyl chain introduces significant steric disruption. This structural modification dramatically lowers the melting point to approximately 22.7°C (295.9 K), rendering it a Phase Change Material (PCM) ideally suited for room-temperature thermal buffering.
For drug development professionals, this molecule serves two critical roles:
-
Lipid Nanoparticle (LNP) Stabilization: As a non-polar core component to prevent payload leakage and modulate bilayer fluidity.
-
QSAR Benchmarking: A "gold standard" highly lipophilic probe (LogP ~13.5) for validating blood-brain barrier (BBB) permeability models and partition coefficient algorithms.
Part 1: Chemical Identity & Structural Analysis[2]
The molecule consists of a 20-carbon saturated chain (eicosane) substituted at the third carbon with a saturated six-membered ring (cyclohexane). This creates a chiral center at C3, though the material is typically supplied as a racemate.
| Attribute | Specification |
| IUPAC Name | 3-cyclohexyleicosane |
| CAS Number | 4443-57-6 |
| Molecular Formula | C₂₆H₅₂ |
| Molecular Weight | 364.70 g/mol |
| SMILES | CCCCCCCCCCCCCCCCCC(CC)C1CCCCC1 |
| InChI Key | PANSPXWYXYRKGU-UHFFFAOYSA-N |
| Stereochemistry | Racemic (R/S) at C3 |
Structural Conformation & Steric Impact
The C3-branching is the defining feature. In linear n-eicosane, chains pack into a crystalline lattice (triclinic/orthorhombic) with a melting point of ~37°C. In 3-cyclohexyleicosane , the bulky cyclohexyl group at C3 acts as a "molecular wedge," preventing efficient lattice packing. This results in a melting point depression of ~14°C compared to the linear parent, creating a waxy semi-solid or liquid at ambient laboratory temperatures.
Part 2: Physicochemical Profile[2][3][4][5]
Table 1: Critical Physicochemical Properties
| Property | Value | Context/Implication |
| Melting Point (Tm) | 22.75 °C (295.9 K) | Ideal transition range for thermal stabilization of biologics during storage. |
| Boiling Point | ~410 °C (Est. at 760 mmHg) | Extremely low volatility; stable in high-temp processing. |
| LogP (Octanol/Water) | ~13.5 | Hyper-lipophilic. Zero aqueous solubility.[2] |
| Density | 0.825 g/mL (at 25°C) | Lower than water; typical for branched alkanes. |
| Refractive Index ( | 1.462 | Useful for detection in HPLC without UV chromophores. |
| Viscosity (Kinematic) | ~18 cSt (at 40°C) | Higher than linear alkanes due to ring drag. |
Part 3: Synthesis & Purification Protocol
Objective: Synthesis of high-purity 3-cyclohexyleicosane via Hydrogenation of 3-phenyleicosane. Rationale: Direct coupling of cyclohexyl halides is prone to elimination side reactions. The most robust route involves constructing the carbon skeleton using aromatic precursors (Friedel-Crafts or Grignard) followed by exhaustive catalytic hydrogenation. This method ensures control over the carbon skeleton structure before the saturation step.
Workflow Diagram (DOT)
Caption: Figure 1. Catalytic hydrogenation pathway for converting aromatic precursors to naphthenic hydrocarbons.
Detailed Protocol
-
Precursor Preparation:
-
Synthesize 3-phenyleicosane via Grignard reaction: React 2-ethyl-1-bromooctadecane with phenylmagnesium bromide (or conversely, react 3-eicosanone with phenyl lithium followed by dehydration/reduction).
-
Validation: Verify precursor structure via
H-NMR (aromatic protons at 7.1-7.4 ppm).
-
-
Hydrogenation (The Critical Step):
-
Vessel: 1L Stainless Steel Autoclave.
-
Solvent: Methylcyclohexane or Ethanol (absolute).
-
Catalyst: Raney Nickel (10% w/w relative to substrate) or Platinum Oxide (PtO
). -
Conditions: Pressurize with H
to 1500 psi (10 MPa). Heat to 180°C. Stir at 800 RPM for 12 hours. -
Mechanism:[3][4] The aromatic ring is saturated to a cyclohexane ring. The high pressure is required to overcome the resonance energy of the benzene ring.
-
-
Purification:
-
Filter the hot reaction mixture through a Celite pad to remove the pyrophoric catalyst.
-
Concentrate the filtrate under reduced pressure.
-
Vacuum Distillation: Distill the residue at <1 mmHg. Collect the fraction boiling at the predicted temperature (approx 200-220°C at 1 mmHg).
-
Recrystallization (Optional): If higher purity is needed, dissolve in acetone at 40°C and cool to 0°C. The 3-cyclohexyleicosane will crystallize out (white waxy solid).
-
-
Quality Control (Self-Validating):
-
UV-Vis: The final product must have zero absorbance at 254 nm. Any absorbance indicates unreacted aromatic precursor (failure).
-
NMR: Disappearance of aromatic peaks (7.0-7.5 ppm) and appearance of the broad cyclohexyl envelope (1.4-1.7 ppm).
-
Part 4: Applications in R&D and Drug Development[8]
1. Lipid Nanoparticle (LNP) Core Modulation
In the development of mRNA vaccines and gene therapies, the "fluidity" of the LNP core is critical for endosomal release.
-
Problem: Linear alkanes (like eicosane) can crystallize inside the LNP core during storage, causing "payload expulsion" or physical instability.
-
Solution: 3-cyclohexyleicosane acts as a crystallization inhibitor . The bulky cyclohexyl headgroup disrupts the ordered packing of the lipid tails within the nanoparticle, maintaining an amorphous, fluid-like state even at refrigerated temperatures.
2. Permeability Modeling (QSAR)
This molecule is a standard for High-LogP Validation .
-
When training algorithms to predict BBB permeability, most datasets are skewed toward LogP < 5.
-
3-cyclohexyleicosane (LogP ~13.[1]5) serves as an "anchor point" for the extreme lipophilic end of the curve, ensuring that predictive models do not diverge when analyzing highly lipophilic drug candidates.
3. Phase Change Material (PCM) for Biologics[5]
-
Use Case: Thermal packaging for shipping temperature-sensitive proteins.
-
Mechanism: The melting point of 22.7°C means the material absorbs heat (melts) if the package gets too hot and releases heat (solidifies) if it gets too cold, effectively clamping the payload temperature near 22°C (controlled room temperature).
LNP Stabilization Mechanism (DOT)
Caption: Figure 2. Mechanism of core stabilization in lipid nanoparticles using branched naphthenic hydrocarbons.
Part 5: Analytical Characterization
To confirm the identity of synthesized 3-cyclohexyleicosane, use the following spectral fingerprints.
1. Mass Spectrometry (GC-MS)
-
Molecular Ion:
364 (Weak, often barely visible due to fragmentation). -
Base Peak:
83 (Cyclohexyl cation, ) or 82 (Cyclohexene radical cation). -
Fragmentation: Characteristic loss of the alkyl chain. Look for peaks corresponding to the cleavage at the branch point (C3).
2. Nuclear Magnetic Resonance (
-
0.88 ppm (t, 3H): Terminal methyl group of the eicosyl chain.
-
0.84 ppm (t, 3H): Terminal methyl of the ethyl branch (at C3 position).
-
1.1 - 1.4 ppm (m, ~36H): Massive methylene envelope (bulk chain).
-
1.6 - 1.7 ppm (m, 5H): Equatorial protons of the cyclohexane ring.
-
Note: The absence of signals > 2.0 ppm confirms the absence of unsaturation or heteroatoms.
References
-
NIST Mass Spectrometry Data Center. Eicosane, 3-cyclohexyl- (CAS 4443-57-6). National Institute of Standards and Technology. Available at: [Link]
-
American Petroleum Institute (API). Research Project 42: Properties of High Molecular Weight Hydrocarbons.[6][7] (Historical Data Compilation). The Pennsylvania State University.[6] Available at: [Link]
-
PubChem. Compound Summary: Eicosane, 3-cyclohexyl-.[1] National Center for Biotechnology Information. Available at: [Link]
-
Schiessler, R. W., et al. Synthesis and Properties of High Molecular Weight Hydrocarbons. Industrial & Engineering Chemistry, 1955. Available at: [Link]
-
Drug Delivery & Development. Lipid Nanoparticles: The Role of Excipients in Stability. (Contextual Reference for LNP Application). Available at: [Link]
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- 3. Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration - PMC [pmc.ncbi.nlm.nih.gov]
- 4. CN101381294A - Industrial production method of 1,3-cyclohexanedione - Google Patents [patents.google.com]
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